Cas no 71177-09-8 ((Z)-Tritriacont-24-en-16-one)

• Product Name: (Z)-Tritriacont-24-en-16-one
• CAS No: 71177-09-8
• MF: C₃₃H₆₄O
• MW: 476.860671043396
• CID: 4509809
• PubChem ID: 119026110
• Update Time: 2025-04-24

(Z)-Tritriacont-24-en-16-one Chemical and Physical Properties

Names and Identifiers

• 24-Tritriaconten-16-one
• (Z)-Tritriacont-24-en-16-one
• (Z)-24-tritriaconten-16-one
• 71177-09-8
• 24-Tritriaconten-16-one, (Z)-
• SCHEMBL26676215
• Q27283018
• UNII-LJ3L890Y7E
• LJ3L890Y7E
• 16-Tritriaconta-24-enone

• Inchi： 1S/C33H64O/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-33(34)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h17-18H,3-16,19-32H2,1-2H3
• InChI Key： ZBKYELPMBUTEPO-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCC(=O)CCCCCCCC=CCCCCCCCC

Computed Properties

• Exact Mass: 476.495716661Da
• Monoisotopic Mass: 476.495716661Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 29
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.8
• Topological Polar Surface Area: 17.1Ų

Additional information on (Z)-Tritriacont-24-en-16-one

24-Tritriaconten-16-one (CAS No. 71177-09-8): A Comprehensive Guide to Its Properties and Applications

24-Tritriaconten-16-one (CAS No. 71177-09-8) is a long-chain ketone that has garnered significant attention in both academic and industrial research. This compound, with its unique molecular structure, finds applications in various fields, including materials science, pharmaceuticals, and specialty chemicals. In this article, we delve into the properties, synthesis, and potential uses of 24-Tritriaconten-16-one, while also addressing some of the most frequently asked questions about this intriguing molecule.

The chemical structure of 24-Tritriaconten-16-one features a 33-carbon chain with a ketone functional group at the 16th position and a double bond at the 24th position. This configuration imparts unique physicochemical properties, such as moderate solubility in organic solvents and a relatively high melting point. Researchers have explored its potential as a precursor for synthesizing more complex molecules, particularly in the development of long-chain fatty acid derivatives and specialty surfactants.

One of the most exciting aspects of 24-Tritriaconten-16-one is its role in advanced material science. Recent studies have highlighted its utility in creating self-assembled monolayers (SAMs), which are critical for nanotechnology applications. SAMs derived from 24-Tritriaconten-16-one exhibit excellent thermal stability and can be used to modify surface properties, making them valuable in coatings and electronic devices. This aligns with the growing demand for sustainable materials and green chemistry solutions, which are currently trending topics in scientific and industrial communities.

In the pharmaceutical sector, 24-Tritriaconten-16-one has been investigated for its potential bioactivity. While not a drug itself, its derivatives have shown promise in preliminary studies for their anti-inflammatory and antimicrobial properties. This has sparked interest in its use as a scaffold for designing novel therapeutic agents, particularly in the context of drug discovery and medicinal chemistry. Researchers are also exploring its role in lipid-based drug delivery systems, which are gaining traction due to their ability to enhance drug solubility and bioavailability.

The synthesis of 24-Tritriaconten-16-one typically involves multi-step organic reactions, including oxidation and condensation processes. Advanced techniques such as Grignard reactions and Wittig olefination are often employed to achieve high yields and purity. Given the complexity of its synthesis, there is ongoing research to develop more efficient and environmentally friendly methods, reflecting the broader shift toward sustainable synthesis in the chemical industry.

From a commercial perspective, the demand for 24-Tritriaconten-16-one is steadily increasing, driven by its versatility and niche applications. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of research institutions and industrial clients. The compound is often listed under alternative names such as 16-Oxo-24-tritriacontene, which is useful for researchers conducting literature reviews or sourcing materials.

For those working with 24-Tritriaconten-16-one, proper handling and storage are essential to ensure its stability. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for its safe use, emphasizing the importance of laboratory best practices and chemical safety protocols.

In conclusion, 24-Tritriaconten-16-one (CAS No. 71177-09-8) is a fascinating compound with a wide range of potential applications. Its unique properties make it a valuable tool in materials science, pharmaceuticals, and specialty chemistry. As research continues to uncover new uses and synthesis methods, this molecule is poised to play an increasingly important role in scientific and industrial advancements. Whether you're a researcher, chemist, or industry professional, understanding the capabilities of 24-Tritriaconten-16-one can open doors to innovative solutions and cutting-edge developments.